![molecular formula C14H14ClFN2OS B4430853 1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-methylpiperazine](/img/structure/B4430853.png)
1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-methylpiperazine
Overview
Description
1-[(3-chloro-4-fluoro-1-benzothien-2-yl)carbonyl]-4-methylpiperazine is a synthetic compound that has been developed for scientific research purposes. It is commonly referred to as CFM-2, and it is a potent and selective inhibitor of the protein kinase CK2. This compound has been shown to have potential applications in cancer research, as well as other areas of biomedical research.
Mechanism of Action
CFM-2 is a selective inhibitor of CK2, which is a serine/threonine protein kinase that plays a critical role in cell signaling and regulation. CK2 is involved in many cellular processes, including cell growth, proliferation, and survival. By inhibiting CK2 activity, CFM-2 disrupts these processes and induces cell death in cancer cells.
Biochemical and Physiological Effects
CFM-2 has been shown to have several biochemical and physiological effects. In addition to its inhibitory effect on CK2, CFM-2 has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit angiogenesis (the formation of new blood vessels) and to have anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
CFM-2 has several advantages for use in lab experiments. It is a potent and selective inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in cancer and other diseases. It has also been shown to have low toxicity and good pharmacokinetic properties, which make it suitable for in vivo studies. However, CFM-2 has some limitations, including its low solubility in aqueous solutions and its relatively high cost.
Future Directions
There are several future directions for research on CFM-2. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of CFM-2. Another area of interest is the investigation of the mechanisms underlying CFM-2's antitumor activity, including its effects on apoptosis and angiogenesis. Additionally, there is potential for CFM-2 to be used in combination with other cancer therapies to enhance their efficacy.
Scientific Research Applications
CFM-2 has been extensively studied for its potential applications in cancer research. CK2 is a protein kinase that is overexpressed in many types of cancer, and it has been identified as a promising target for cancer therapy. CFM-2 has been shown to inhibit CK2 activity both in vitro and in vivo, and it has demonstrated antitumor activity in preclinical studies.
properties
IUPAC Name |
(3-chloro-4-fluoro-1-benzothiophen-2-yl)-(4-methylpiperazin-1-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2OS/c1-17-5-7-18(8-6-17)14(19)13-12(15)11-9(16)3-2-4-10(11)20-13/h2-4H,5-8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KODRUEHZFQUQCH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=C(C3=C(C=CC=C3S2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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